Cas no 2248199-33-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-fluoro-2-[(1R,2R)-2-methylcyclopropaneamido]benzoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-fluoro-2-[(1R,2R)-2-methylcyclopropaneamido]benzoate
• CAS No: 2248199-33-7
• MF: C₂₀H₁₅FN₂O₅
• MW: 382.341908693314
• CID: 5801186
• PubChem ID: 165977947
• Update Time: 2025-06-09

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-fluoro-2-[(1R,2R)-2-methylcyclopropaneamido]benzoate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-fluoro-2-[(1R,2R)-2-methylcyclopropaneamido]benzoate
• EN300-6525076
• 2248199-33-7

• Inchi： 1S/C20H15FN2O5/c1-10-8-14(10)17(24)22-16-7-6-11(21)9-15(16)20(27)28-23-18(25)12-4-2-3-5-13(12)19(23)26/h2-7,9-10,14H,8H2,1H3,(H,22,24)/t10-,14-/m1/s1
• InChI Key： RHNLDDPWJYACIX-QMTHXVAHSA-N
• SMILES： FC1=CC=C(C(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)=C1)NC([C@@H]1C[C@H]1C)=O

Computed Properties

• Exact Mass: 382.09649975g/mol
• Monoisotopic Mass: 382.09649975g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 674
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 92.8Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-fluoro-2-[(1R,2R)-2-methylcyclopropaneamido]benzoate

Comprehensive Analysis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-fluoro-2-[(1R,2R)-2-methylcyclopropaneamido]benzoate (CAS No. 2248199-33-7)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-fluoro-2-[(1R,2R)-2-methylcyclopropaneamido]benzoate (CAS No. 2248199-33-7) is a highly specialized chemical entity with significant potential in pharmaceutical and biochemical research. Its intricate molecular structure, featuring a 1,3-dioxo-isoindole core and a 5-fluoro-2-[(1R,2R)-2-methylcyclopropaneamido]benzoate moiety, makes it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications in targeted therapies, particularly in the context of enzyme inhibition and receptor modulation.

In recent years, the demand for fluorinated benzoate derivatives has surged due to their enhanced bioavailability and metabolic stability. The presence of the 5-fluoro group in this compound suggests potential utility in designing next-generation pharmaceuticals, especially for conditions requiring precise molecular targeting. The (1R,2R)-2-methylcyclopropaneamido segment further enhances its stereochemical specificity, a feature highly valued in modern chiral drug synthesis.

From a synthetic chemistry perspective, CAS No. 2248199-33-7 exemplifies the growing trend toward complex heterocyclic scaffolds in medicinal chemistry. Its isoindole-1,3-dione backbone is reminiscent of phthalimide-based drugs, which have shown promise in anti-inflammatory and anticancer applications. This structural similarity has sparked discussions in academic forums about its potential as a multi-target therapeutic agent.

The compound's physicochemical properties, including its logP and hydrogen bonding capacity, align with the Lipinski's Rule of Five, making it a viable candidate for oral drug development. Researchers are particularly intrigued by its potential to cross the blood-brain barrier (BBB), a critical factor for central nervous system (CNS) drug design. These attributes have led to its inclusion in several high-throughput screening (HTS) libraries.

In the context of green chemistry, the synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-fluoro-2-[(1R,2R)-2-methylcyclopropaneamido]benzoate presents opportunities for catalytic asymmetric methods. The pharmaceutical industry is actively seeking stereoselective synthesis routes to minimize waste and improve efficiency, and this compound's chiral cyclopropane unit serves as an excellent case study.

As the scientific community continues to explore structure-activity relationships (SAR), derivatives of this compound are being investigated for their kinase inhibitory activity. Preliminary studies suggest potential applications in precision medicine, particularly for diseases with genomic biomarkers. Its unique combination of fluorine substitution and rigid cyclopropane geometry offers distinct advantages in molecular docking simulations.

The analytical characterization of CAS No. 2248199-33-7 typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods are crucial for verifying the compound's stereochemical purity and regioselectivity, which are essential for reproducible research outcomes.

From a commercial standpoint, this compound represents the growing market for custom synthetic intermediates in the contract research organization (CRO) sector. Its structural complexity makes it a valuable building block for pharmaceutical companies engaged in patent-protected drug development.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-fluoro-2-[(1R,2R)-2-methylcyclopropaneamido]benzoate stands at the intersection of cutting-edge medicinal chemistry and innovative drug design. Its multifaceted applications and synthetic challenges make it a compelling subject for ongoing research across multiple disciplines, from computational chemistry to preclinical development.